9-(3-hydroxypropyl)-3-phenyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one

• IUPAC Name: 9-(3-hydroxypropyl)-3-phenyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C20H19NO4/c22-10-4-9-21-11-16-18(25-13-21)8-7-15-19(23)17(12-24-20(15)16)14-5-2-1-3-6-14/h1-3,5-8,12,22H,4,9-11,13H2
• InChI Key: ADLCOIHYZYAEGO-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC3=C2OC=C(C3=O)C4=CC=CC=C4)OCN1CCCO
• Molecular Formula: C20H19NO4
• Molecular Weight: 337.4 g/mol

Description

The compound “9-(3-hydroxypropyl)-3-phenyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one” is a type of chromeno[8,7-e][1,3]oxazin-4-one. It is part of a novel series of compounds that have been synthesized and characterized with IR, H-1 NMR, MS, and elemental analyses.

Synthesis Analysis

The synthesis of this compound involves principles of bioisosterism and hybridization. A mild and convenient one-step preparation of 4H-1,3-benzoxazin-4-ones by a domino carbonylation–cyclization process has been developed. This process involves readily available ortho-iodophenols subjected to palladium-catalyzed carbonylative coupling with Mo (CO) 6 and cyanamide, followed by a spontaneous, intramolecular cyclization.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include a palladium-catalyzed carbonylative coupling with Mo (CO) 6 and cyanamide, followed by a spontaneous, intramolecular cyclization.

Future Directions

The search results suggest that there is a constant need for new synthetic methods for the preparation of heterocycles. The development of safer methods for handling the toxic carbon monoxide gas used in the synthesis of these compounds is also suggested.